Cas no 22159-27-9 (3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride
• CAS No: 22159-27-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD08668234
• CID: 1077512
• PubChem ID: 22030632
• Update Time: 2025-05-22

3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-1H-imidazol-1-yl)propan-1-ol
• 3-(2-Methyl-1H-imidazol-1-yl)propan-1-ol hydrochloride
• 3-(2-methylimidazol-1-yl)propan-1-ol,hydrochloride
• AKOS005172568
• CS-0359466
• 2-methyl-1-(3-hydroxypropyl)imidazole
• 1-(3-hydroxypropyl)-2-methylimidazole
• YAWYZRXSWDINCM-UHFFFAOYSA-N
• 3-(2-Methylimidazol-1-yl)propan-1-ol
• 3-(2-methyl-1H-imidazol-1-yl)-1-propanol
• 2-Methyl-1H-imidazole-1-propanol
• DB-150057
• 22159-27-9
• STL589592
• SCHEMBL441938
• ALBB-010700
• 1H-imidazole-1-propanol, 2-methyl-, hydrochloride
• 3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride

• MDL： MFCD08668234
• Inchi： 1S/C7H12N2O/c1-7-8-3-5-9(7)4-2-6-10/h3,5,10H,2,4,6H2,1H3
• InChI Key： YAWYZRXSWDINCM-UHFFFAOYSA-N
• SMILES： OCCCN1C=CN=C1C

Computed Properties

• Exact Mass: 176.07200
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.37590

3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride

3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride (CAS No. 22159-27-9)

3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride, also known by its CAS registry number 22159-27-9, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique chemical properties and potential therapeutic effects. The structure of this compound consists of a hydroxyl group attached to a propane chain, which is further connected to an imidazole ring substituted with a methyl group. This structural arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a range of chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2-methyl-1H-imidazol-1-yl)propan-1-ol Hydrochloride through various methodologies. One prominent approach involves the reaction of an appropriate imidazole derivative with a suitable alcohol in the presence of an acid catalyst, followed by hydrochloride salt formation. This method ensures high yield and purity, which are critical for its application in pharmaceutical research and development.

The pharmacological properties of 3-(2-methyl-1H-imidazol-1-ylium)propanol hydrochloride have been extensively studied in recent years. Research indicates that this compound exhibits potent inhibitory activity against certain enzymes, making it a promising candidate for drug development targeting various diseases. For instance, studies have shown that it can inhibit the activity of specific kinases involved in cellular signaling pathways, which are often dysregulated in cancer and inflammatory disorders.

In addition to its enzymatic inhibitory effects, 3-(2-methylimidazolium)propanol hydrochloride has demonstrated potential as a modulator of ion channels. Ion channels play a crucial role in maintaining cellular homeostasis, and their dysregulation is implicated in numerous pathological conditions, including epilepsy and cardiovascular diseases. By targeting these channels, this compound could offer therapeutic benefits in treating such disorders.

Another area of interest is the use of 3-(methylimidazolium)propanol hydrochloride as a building block for more complex molecules in medicinal chemistry. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity. For example, researchers have explored the incorporation of this compound into larger frameworks to improve drug delivery systems or enhance molecular targeting capabilities.

The stability and solubility profiles of 3-(methylimidazolium)propanol hydrochloride are also critical factors influencing its utility in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in aqueous solutions, which is advantageous for intravenous administration or oral delivery systems. Furthermore, its stability under physiological conditions ensures minimal degradation during therapeutic use.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthesis and characterization of 3-(methylimidazolium)propanol hydrochloride to meet stringent regulatory requirements. These efforts aim to ensure that the compound meets all necessary safety and efficacy standards before progressing to clinical trials.

In conclusion, 3-(methylimidazolium)propanol hydrochloride (CAS No. 22159-27) stands out as a valuable compound with diverse applications in chemical synthesis and pharmacological research. Its unique structure, coupled with its promising biological activities, positions it as a key player in the development of novel therapeutic agents for treating various diseases.